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Compound of Interest

Compound Name: (5-Ethyl-1,2-oxazol-3-yl)methanol

Cat. No.: B3022592

Technical Guide: (5-Ethyl-1,2-oxazol-3-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identifiers

This technical guide provides an in-depth overview of (5-Ethyl-1,2-oxazol-3-yl)methanol, a
heterocyclic compound of interest in medicinal chemistry. The foundational chemical identifiers
for this molecule are presented below.

Identifier Value

IUPAC Name (5-Ethyl-1,2-oxazol-3-yl)methanol

CAS Number 60148-49-4

SMILES OCC1=NOC(CC)=C1

InChlKey SBPIJFWMSDRLWHW-UHFFFAQOY SA-N

Physicochemical Properties
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Property Value Source
Molecular Formula C6HINO2 N/A
Molecular Weight 127.14 g/mol N/A

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (5-Ethyl-1,2-oxazol-3-
yl)methanol is not readily available in peer-reviewed literature, a general approach can be
inferred from the synthesis of analogous isoxazole derivatives. A patent mentioning a similar
compound suggests a potential synthetic route. The synthesis of isoxazole rings often involves
the cycloaddition of a nitrile oxide with an alkyne or alkene. For 3,5-disubstituted isoxazoles, a
common method is the reaction of a 3-diketone or a related precursor with hydroxylamine.

A plausible synthetic workflow for (5-Ethyl-1,2-oxazol-3-yl)methanol is outlined below. This
diagram represents a generalized approach and would require optimization for this specific
target molecule.
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Generalized Synthetic Workflow for (5-Ethyl-1,2-oxazol-3-yl)methanol

Starting Materials
(e.g., Ethyl Acetoacetate derivative)

l

Reaction with
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Intermediate:
5-Ethylisoxazol-3(2H)-one
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Reduction of Ketone

(5-Ethyl-1,2-oxazol-3-yl)methanol
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Conceptual Signaling Pathways for Isoxazole Derivatives

(5-Ethyl-1,2-oxazol-3-yl)methanol
(or related isoxazole)

Binding/Modulation
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(e.g., Enzyme, Receptor)
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Downstream Signaling
Cascade

Cellular Response

(e.g., Apoptosis, Cytokine release)
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« To cite this document: BenchChem. [InChlKey and SMILES for (5-Ethyl-1,2-oxazol-3-
yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022592#inchikey-and-smiles-for-5-ethyl-1-2-oxazol-
3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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